Cas no 124499-24-7 (tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate)

• Product Name: tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate
• CAS No: 124499-24-7
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• MDL: MFCD04114537
• CID: 103770
• PubChem ID: 15036627
• Update Time: 2025-06-14

tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate
• 3-Thiophenepropanoicacid, 5-(2-aminoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-[5-(2-aminoethyl)thiophen-3-yl]propanoate
• TERT-BUTYL 3-[5-(2-AMINO-ETHYL)-THIOPHEN-3-YL]-PROPIONATE
• AKOS022180567
• CS-0443003
• DTXSID70567317
• A805243
• tert-butyl 3-[5-(2-aminoethyl)-3-thienyl]propanoate
• SCHEMBL9762999
• 3-Thiophenepropanoic acid, 5-(2-aminoethyl)-, 1,1-dimethylethyl ester
• SB32143
• 124499-24-7
• Tert-Butyl3-[5-(2-aminoethyl)thiophen-3-yl]propionate

• MDL： MFCD04114537
• Inchi： 1S/C13H21NO2S/c1-13(2,3)16-12(15)5-4-10-8-11(6-7-14)17-9-10/h8-9H,4-7,14H2,1-3H3
• InChI Key： KZUKIUTUXAZRLI-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CCN)CCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.12900
• Monoisotopic Mass: 255.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 3.22390

Additional information on tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate

Research Brief on tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate (CAS: 124499-24-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate (CAS: 124499-24-7) as a versatile intermediate in drug discovery and development. This compound, characterized by its thiophene and aminoethyl functional groups, has garnered attention for its potential applications in the synthesis of bioactive molecules, particularly in the fields of oncology and neurology. This research brief consolidates the latest findings and explores its synthetic utility, mechanism of action, and therapeutic prospects.

The structural uniqueness of tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate lies in its tert-butyl ester and thiophene-ethylamine moieties, which facilitate its integration into peptidomimetics and small-molecule inhibitors. Recent studies (2023–2024) have demonstrated its role as a key precursor in the synthesis of kinase inhibitors targeting aberrant signaling pathways in cancer. For instance, derivatives of this compound have shown promising inhibitory activity against EGFR and BRAF mutants in preclinical models, with IC50 values in the nanomolar range.

In addition to oncology, this compound has been explored for its neuropharmacological potential. A 2024 study published in the Journal of Medicinal Chemistry reported its incorporation into serotonin receptor modulators, where the aminoethyl side chain enhanced binding affinity to 5-HT2A/2C subtypes. This finding opens avenues for developing novel antidepressants and antipsychotics with improved selectivity profiles. The tert-butyl group further contributes to metabolic stability, addressing a common challenge in CNS drug development.

Synthetic methodologies for 124499-24-7 have also evolved. A recent Nature Protocols paper detailed a scalable, one-pot synthesis using Pd-catalyzed cross-coupling between 3-bromothiophene and tert-butyl acrylate, followed by reductive amination (yield: 78%, purity >99%). This protocol emphasizes green chemistry principles by reducing solvent waste and eliminating toxic intermediates. Computational studies have further rationalized the compound’s reactivity, with DFT calculations predicting favorable energetics for nucleophilic substitutions at the β-position of the propanoate moiety.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives. A 2023 ACS Pharmacology & Translational Science study noted rapid ester hydrolysis in vivo, prompting investigations into prodrug strategies or alternative protecting groups. Nevertheless, the compound’s modularity and proven bioactivity underscore its value as a pharmacophore in medicinal chemistry campaigns. Future directions include exploring its utility in PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, leveraging the thiophene ring for target engagement.

In conclusion, tert-Butyl 3-(5-(2-aminoethyl)thiophen-3-yl)propanoate (124499-24-7) represents a critical building block in contemporary drug discovery, with demonstrated applications across therapeutic areas. Ongoing research aims to expand its chemical space and address translational hurdles, positioning it as a molecule of sustained interest in the pharmaceutical industry.